Cas no 121465-04-1 (8-Chloro-6-nitroquinoline)

8-Chloro-6-nitroquinoline is a heterocyclic organic compound featuring a quinoline core substituted with a chloro group at the 8-position and a nitro group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitro group enhances electrophilic substitution potential, while the chloro group offers versatility for further functionalization via cross-coupling or nucleophilic displacement. Its stability under standard conditions and well-documented reactivity profile facilitate its use in constructing complex nitrogen-containing frameworks. The compound is particularly useful in medicinal chemistry for developing bioactive molecules, owing to its ability to modulate electronic and steric properties in target structures.

8-Chloro-6-nitroquinoline structure

Product Name:8-Chloro-6-nitroquinoline

CAS No:121465-04-1

MF:C₉H₅ClN₂O₂

MW:208.601200819016

CID:1024081

PubChem ID:4517426

Update Time:2025-05-22

8-Chloro-6-nitroquinoline Chemical and Physical Properties

Names and Identifiers

- 8-Chloro-6-nitroquinoline
- 6-Nitro-8-chloroquinoline
- 8-Chlor-6-nitro-chinolin
- 8-chloro-6-nitro-quinoline
- AC1Q1Y5P
- ACT10697
- AK101769
- ANW-62692
- CTK8B9546
- SMSSF-0625509
- Quinoline, 8-chloro-6-nitro-
- DB-360005
- A891684
- AKOS016004067
- SB69912
- F73306
- AMS_CNC_ID-390555741
- DTXSID20403852
- 121465-04-1
- MDL： MFCD00094192
- Inchi： 1S/C9H5ClN2O2/c10-8-5-7(12(13)14)4-6-2-1-3-11-9(6)8/h1-5H
- InChI Key： KOJHKILJCNOEEU-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

Exact Mass: 208.00405
Monoisotopic Mass: 208.0039551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 58.7Å²

Experimental Properties

PSA: 56.03

8-Chloro-6-nitroquinoline Pricemore >>

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